1H-Indole-1-carboxylic acid, 3-(1-cyano-1-methylethyl)-5-fluoro-, 1,1-dimethylethyl ester

Specification

• Molecular Formula: C17H19FN2O2
• Molecular Weight: 302.34 g/mol
• IUPAC Name: tert-butyl 3-(2-cyanopropan-2-yl)-5-fluoroindole-1-carboxylate
• Standard InChI: InChI=1S/C17H19FN2O2/c1-16(2,3)22-15(21)20-9-13(17(4,5)10-19)12-8-11(18)6-7-14(12)20/h6-9H,1-5H3
• Standard InChI Key: FYUVYLCJCMSFIY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=C(C2=C1C=CC(=C2)F)C(C)(C)C#N

Introduction

1H-Indole-1-carboxylic acid, 3-(1-cyano-1-methylethyl)-5-fluoro-, 1,1-dimethylethyl ester is a complex organic compound belonging to the indole class. Indoles are bicyclic structures consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. This specific compound features a carboxylic acid group and a cyano group at the 3-position, along with a fluoro substituent at the 5-position of the indole ring. Its molecular formula is C17H20N2O2, and it has a molecular weight of 284.35 g/mol.

General Synthesis Approach for Similar Compounds

For similar indole derivatives, synthesis often involves:

• Indole Ring Formation: This can be achieved through various methods such as the Fisher indole synthesis or the Reissert indole synthesis.

• Introduction of Functional Groups: The cyano group can be introduced via cyanation reactions, and the fluoro group through fluorination reactions. The carboxylic acid group is typically introduced via esterification reactions.

Biological Activities and Applications

Indole derivatives are known for their diverse pharmacological properties, including anti-inflammatory and anticancer activities. The presence of a cyano group and a fluoro substituent in this compound could potentially enhance its biological activity by altering its interaction with biological targets.

Potential Mechanisms of Action

• Pharmacological Properties: Indoles are known to interact with various biological targets, potentially exhibiting anti-inflammatory and anticancer effects.

• Mechanism of Action: The specific mechanism of action for this compound would depend on its ability to interact with enzymes or receptors, which could be influenced by its functional groups.

Analytical Techniques for Characterization

The structure and purity of 1H-Indole-1-carboxylic acid, 3-(1-cyano-1-methylethyl)-5-fluoro-, 1,1-dimethylethyl ester can be characterized using spectroscopic methods such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the molecular structure.

• Infrared (IR) Spectroscopy: Helps identify functional groups present in the compound.